Cas no 2228980-52-5 (1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one
• CAS No: 2228980-52-5
• MF: C₇H₄F₃NO₄
• MW: 223.106172561646
• CID: 5835423
• PubChem ID: 165630969
• Update Time: 2025-06-15

1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one
• EN300-1948110
• 2228980-52-5

• Inchi： 1S/C7H4F3NO4/c8-7(9,10)5(12)3-4-1-2-6(15-4)11(13)14/h1-2H,3H2
• InChI Key： OVZQNDMYYCLVKE-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=C([N+](=O)[O-])O1)=O)(F)F

Computed Properties

• Exact Mass: 223.00924210g/mol
• Monoisotopic Mass: 223.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Additional information on 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one

Comprehensive Overview of 1,1,1-Trifluoro-3-(5-nitrofuran-2-yl)propan-2-one (CAS No. 2228980-52-5): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-3-(5-nitrofuran-2-yl)propan-2-one (CAS No. 2228980-52-5) is a fluorinated organic compound featuring a nitrofuran moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to a class of trifluoromethyl ketones, known for their unique electronic properties and bioactivity. The presence of both trifluoromethyl and nitrofuran groups enhances its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and antimicrobial applications.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one has surged due to their metabolic stability and lipophilicity, critical traits in modern medicinal chemistry. Researchers are actively exploring its role in designing next-generation antibiotics and antifungal agents, aligning with global concerns over antimicrobial resistance (AMR). The compound’s nitrofuran segment is particularly noteworthy, as this heterocycle is frequently investigated for its redox-active properties and potential in treating parasitic infections.

From a synthetic perspective, CAS No. 2228980-52-5 serves as a versatile intermediate. Its trifluoromethyl ketone functionality allows for nucleophilic additions, enabling the construction of complex molecules. This reactivity is leveraged in click chemistry and bioconjugation, two rapidly growing fields in drug development. Moreover, the compound’s stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in targeted drug delivery systems.

Environmental and regulatory considerations are also pivotal when discussing 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one. While fluorinated compounds often exhibit persistence, advancements in green chemistry aim to mitigate ecological impacts. Industry leaders are investing in sustainable synthesis methods, such as catalytic fluorination, to reduce waste and energy consumption—a response to the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with its 19F-NMR signals providing distinct fingerprints for quality control. These techniques are essential for ensuring purity, especially given the compound’s potential use in high-throughput screening (HTS) platforms. As AI-driven drug discovery gains traction, datasets incorporating CAS No. 2228980-52-5 could contribute to predictive modeling for novel therapeutics.

In summary, 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one represents a convergence of innovation in fluorine chemistry and heterocyclic design. Its multifaceted applications—from antimicrobial research to material science—underscore its importance in addressing contemporary scientific challenges. As industries prioritize precision medicine and sustainable practices, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.